Cas no 918639-45-9 (Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl-)

Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl- structure
918639-45-9 structure
Product Name:Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl-
CAS No:918639-45-9
MF:C12H12O3
MW:204.221883773804
CID:772323
PubChem ID:71426631
Update Time:2025-04-19

Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,4-dihydroxy-6-(1E,3E)-1,3-pentadien-1-yl-
    • 2,4-dihydroxy-6-penta-1,3-dienylbenzaldehyde
    • 918639-45-9
    • 2,4-Dihydroxy-6-(penta-1,3-dien-1-yl)benzaldehyde
    • DTXSID30845385
    • Inchi: 1S/C12H12O3/c1-2-3-4-5-9-6-10(14)7-12(15)11(9)8-13/h2-8,14-15H,1H3
    • InChI Key: OCJOUESZDWTZOX-UHFFFAOYSA-N
    • SMILES: OC1=CC(=CC(C=CC=CC)=C1C=O)O

Computed Properties

  • Exact Mass: 204.078644241g/mol
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 2.9
  • Topological Polar Surface Area: 57.5Ų
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